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Compound of Interest

Compound Name: Deferitrin

Cat. No.: B607046

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the handling of Deferitrin (GT-56-252), an orally active iron
chelator.

Personal Protective Equipment (PPE)

When handling Deferitrin, appropriate personal protective equipment is crucial to minimize
exposure and ensure personal safety. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against
splashes or airborne particles.

e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Inspect
gloves prior to use and dispose of them properly after handling the compound.

o Body Protection: A laboratory coat or other protective clothing should be worn to prevent skin
contact.

» Respiratory Protection: If working with the solid form of the compound where dust may be
generated, a NIOSH-approved respirator is recommended.

Handling and Storage
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Adherence to proper handling and storage protocols is essential for maintaining the integrity of
Deferitrin and ensuring a safe laboratory environment.

Handling:

» Ventilation: Handle Deferitrin in a well-ventilated area, preferably within a chemical fume
hood.

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.

e Aerosol and Dust Formation: Avoid the formation of dust and aerosols when handling the
solid compound.

« Ignition Sources: Keep away from heat, sparks, and open flames.
Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated place.

e Recommended storage temperatures are -20°C for one month or -80°C for six months for
stock solutions.

Quantitative Data Summary

The following table summarizes key quantitative data for Deferitrin:
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Property Value
Molecular Weight 253.28 g/mol
CAS Number 239101-33-8
Solubility in DMF 10 mg/mL
Solubility in DMSO 12 mg/mL
Solubility in Ethanol Slightly soluble
Solubility in PBS (pH 7.2) 0.2 mg/mL
IC50 (L1210 murine leukemia cells) 17 uM

Iron Clearing Efficiency (ICE) in rodents (300 1 1%
. 0
pmol/kg, oral)

Disposal Plan

Proper disposal of Deferitrin and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

e Unused Compound: Dispose of unused Deferitrin as hazardous chemical waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain or
in the regular trash.

o Contaminated Materials: Any materials that have come into contact with Deferitrin, such as
gloves, pipette tips, and empty containers, should be considered contaminated. These
materials should be placed in a sealed, labeled container for hazardous waste disposal.

o General Guidance: If a formal take-back program is unavailable, you can follow these
general steps for disposal of small quantities in the trash, though checking institutional
guidelines is primary[1]:

o Remove the compound from its original container.

o Mix the Deferitrin with an inert and non-appealing substance such as cat litter or used
coffee grounds.
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o Place the mixture in a sealed container, such as a plastic bag.
o Dispose of the sealed container in the household trash.

o Remove or scratch out all personal or identifying information from the original container
before recycling or disposing of it.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling and disposal of
Deferitrin in a laboratory setting.
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Caption: Workflow for Safe Handling and Disposal of Deferitrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Drug Disposal: Dispose “"Non-Flush List" Medicine in Trash | FDA [fda.gov]

« To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Deferitrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607046#personal-protective-equipment-for-handling-
deferitrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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